Cas no 2228212-17-5 (tert-butyl N-2-oxo-1-(1,2,3-thiadiazol-4-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-oxo-1-(1,2,3-thiadiazol-4-yl)ethylcarbamate
• CAS No: 2228212-17-5
• MF: C₉H₁₃N₃O₃S
• MW: 243.282820463181
• CID: 5978408
• PubChem ID: 165671902
• Update Time: 2025-06-10

tert-butyl N-2-oxo-1-(1,2,3-thiadiazol-4-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-oxo-1-(1,2,3-thiadiazol-4-yl)ethylcarbamate
• tert-butyl N-[2-oxo-1-(1,2,3-thiadiazol-4-yl)ethyl]carbamate
• 2228212-17-5
• EN300-1886434

• Inchi： 1S/C9H13N3O3S/c1-9(2,3)15-8(14)10-6(4-13)7-5-16-12-11-7/h4-6H,1-3H3,(H,10,14)
• InChI Key： KEMBFVXTNGGZLO-UHFFFAOYSA-N
• SMILES： S1C=C(C(C=O)NC(=O)OC(C)(C)C)N=N1

Computed Properties

• Exact Mass: 243.06776246g/mol
• Monoisotopic Mass: 243.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 109Ų

Additional information on tert-butyl N-2-oxo-1-(1,2,3-thiadiazol-4-yl)ethylcarbamate

Professional Introduction to Compound with CAS No. 2228212-17-5 and Product Name: *Tert-butyl N-2-oxo-1-(1,2,3-thiadiazol-4-yl)ethylcarbamate*

Compound with the CAS number 2228212-17-5 and the product name tert-butyl N-2-oxo-1-(1,2,3-thiadiazol-4-yl)ethylcarbamate represents a significant advancement in the field of chemical and biomedical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in pharmaceutical development and molecular biology.

The molecular structure of this compound incorporates a variety of heterocyclic rings and functional groups, which contribute to its distinctive chemical behavior. Specifically, the presence of a tert-butyl group provides steric hindrance, enhancing the compound's stability and reactivity under various conditions. The carbamate moiety, on the other hand, introduces a polar functional group that can interact with biological targets, making it a valuable component in drug design.

The core of the compound's structure is the 1,2,3-thiadiazole ring system. Thiadiazole derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. The incorporation of this ring into the molecular framework of the compound not only enhances its pharmacological potential but also opens up new avenues for therapeutic intervention.

In recent years, there has been a surge in research focused on developing novel therapeutic agents based on heterocyclic compounds. The compound with CAS No. 2228212-17-5 aligns with this trend by leveraging the inherent biological activity of thiadiazole derivatives. Furthermore, its unique structural features make it a promising candidate for further investigation in drug discovery pipelines.

One of the most compelling aspects of this compound is its potential application in addressing complex biological challenges. For instance, studies have shown that derivatives of thiadiazole can modulate various cellular pathways involved in inflammation and oxidative stress. These pathways are often dysregulated in diseases such as cancer, neurodegenerative disorders, and autoimmune conditions. By targeting these pathways, compounds like the one described here could offer new treatment strategies.

The tert-butyl group in the molecular structure also plays a crucial role in determining the compound's pharmacokinetic properties. This group can influence solubility, metabolic stability, and distribution within biological systems. Such characteristics are critical for optimizing drug delivery and ensuring efficacy in vivo. Researchers are particularly interested in how these structural features can be fine-tuned to enhance therapeutic outcomes.

Recent advancements in computational chemistry have enabled more precise predictions of a compound's biological activity based on its molecular structure. These tools have been instrumental in identifying promising candidates for further experimental validation. In the case of CAS No. 2228212-17-5 and its product name tert-butyl N-2-oxo-1-(1,2,3-thiadiazol-4-yl)ethylcarbamate, computational studies have suggested potential interactions with key biological targets relevant to various diseases.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthetic route involves careful selection of reagents and reaction conditions to ensure high yield and purity. The ability to produce this compound reliably is essential for conducting further research and development activities. Researchers have been exploring different synthetic strategies to optimize the process and make it more scalable for industrial applications.

In conclusion, Compound with CAS No. 2228212-17-5 and its product name tert-butyl N-2-oxo-1-(1,2,3-thiadiazol-4-yl)ethylcarbamate hold immense promise for advancing our understanding of biological processes and developing novel therapeutic agents. Its unique structural features and potential applications make it a compelling subject for further investigation in both academic and industrial settings.